16-DENYPRASTERONEACETATE

• CAS No.: 139517-02-5
• Product Name: 16-DENYPRASTERONEACETATE
• Molecular Formula: C15H23N6O5S+
• Molecular Weight: 399.4 g/mol
• IUPAC Name: (2S)-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylsulfonio]-2-azaniumylbutanoate
• Standard InChI: InChI=1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/p+1/t7-,8+,10+,11+,14+,27?/m0/s1
• Standard InChIKey: MEFKEPWMEQBLKI-AIRLBKTGSA-O
• Isomeric SMILES: C[S+](CC[C@@H](C(=O)[O-])[NH3+])C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O
• SMILES: C[S+](CCC(C(=O)[O-])[NH3+])CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
• Canonical SMILES: C[S+](CCC(C(=O)[O-])[NH3+])CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
• Boiling Point: 78°C
• Physical Description: Solid
• Description: S-adenosyl-L-methionine is a sulfonium compound that is the S-adenosyl derivative of L-methionine. It is an intermediate in the metabolic pathway of methionine. It has a role as a coenzyme, a nutraceutical, a micronutrient, a human metabolite, a Saccharomyces cerevisiae metabolite, a Mycoplasma genitalium metabolite and a cofactor. It is a conjugate acid of a S-adenosyl-L-methioninate. It is a tautomer of a S-adenosyl-L-methionine zwitterion.; S-Adenosyl-L-methionine, also known as SAM or adomet, belongs to the class of organic compounds known as 5'-deoxy-5'-thionucleosides. These are 5'-deoxyribonucleosides in which the ribose is thio-substituted at the 5'position by a S-alkyl group. S-Adenosyl-L-methionine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). S-Adenosyl-L-methionine has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. S-Adenosyl-L-methionine can be found anywhere throughout the human cell, such as in endoplasmic reticulum, mitochondria, myelin sheath, and cytoplasm. S-Adenosyl-L-methionine exists in all eukaryotes, ranging from yeast to humans. In humans, S-adenosyl-L-methionine is involved in phosphatidylcholine biosynthesis PC(20:2(11Z, 14Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, phosphatidylcholine biosynthesis PC(22:0/20:3(8Z, 11Z, 14Z)) pathway, and catecholamine biosynthesis pathway. S-Adenosyl-L-methionine is also involved in several metabolic disorders, some of which include guanidinoacetate methyltransferase deficiency (gamt deficiency), the homocystinuria-megaloblastic anemia due to defect in cobalamin metabolism, CBLG complementation type pathway, the tyrosinemia type I pathway, and S-adenosylhomocysteine (sah) hydrolase deficiency. Outside of the human body, S-adenosyl-L-methionine can be found in a number of food items such as oil palm, yellow pond-lily, black crowberry, and abiyuch. This makes S-adenosyl-L-methionine a potential biomarker for the consumption of these food products. S-Adenosyl-L-methionine is a potentially toxic compound.; Physiologic methyl radical donor involved in enzymatic transmethylation reactions and present in all living organisms. It possesses anti-inflammatory activity and has been used in treatment of chronic liver disease. (From Merck, 11th ed)
• Synonyms: Ademetionine; AdoMet; FO 1561; FO-1561; FO1561; Gumbaral; S Adenosyl L Methionine; S Adenosylmethionine; S Adenosylmethionine Sulfate Tosylate; S Amet; S-Adenosyl-L-Methionine; S-Adenosylmethionine; S-Adenosylmethionine Sulfate Tosylate; SAM-e; Samy
• PubChem Compound: 24762165
• Last Modified: Nov 11 2021